Cas no 847616-85-7 (Di-μ-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II))

• Product Name: Di-μ-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II)
• CAS No: 847616-85-7
• MF: C₂₄H₁₈Cl₂N₂Pd₂
• MW: 618.159120082855
• MDL: MFCD22200542
• CID: 2200307
• PubChem ID: 160871260
• Update Time: 2025-08-04

Di-μ-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II) Chemical and Physical Properties

Names and Identifiers

• chloro(2’-amino-1,1’-biphenyl-2-yl)palladium(II) dimer
• Di-mu-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II)
• Bis[2'-(amino-κN)[1,1'-biphenyl]-2-yl-κ
• chloro(2'-amino-1,1'-biphenyl-2-yl)palladium(II) dimer
• Bis[2′-(amino-κN)[1,1′-biphenyl]-2-yl-κ
• D4191
• Palladium(2+);2-phenylaniline;dichloride
• Bis[2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]di-μ-chlorodipalladium (ACI)
• 847616-85-7
• Di-μ-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II)

• MDL： MFCD22200542
• Inchi： 1S/2C12H9N.2ClH.2Pd/c2*13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;;;;/h2*1-6,8-9,13H;2*1H;;/q2*-1;;;2*+3/p-2
• InChI Key： RXEACEXOBDYIPF-UHFFFAOYSA-L
• SMILES： [Cl-]1[Pd+2]2(NC3=C(C=CC=C3)C3=C2C=CC=C3)[Cl-][Pd+2]21NC1=C(C=CC=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 613.87600
• Monoisotopic Mass: 617.90731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Experimental Properties

• Melting Point: 207°C(lit.)
• PSA: 0.00000
• LogP: 7.12500
• Sensitiveness: air sensitive

Di-μ-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3175 4.1 / PGII
• WGK Germany：3
• Hazard Category Code： 19-36/37/38-40
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Other Chemical Reagents

Additional information on Di-μ-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II)

Di-μ-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II): A Comprehensive Overview

The compound Di-μ-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II), identified by the CAS Registry Number 847616-85-7, represents an advanced organometallic complex with significant potential in various scientific and industrial applications. This compound belongs to the class of palladium-based catalysts, which have garnered substantial attention due to their versatility in organic synthesis, catalytic processes, and biomedical applications.

Di-μ-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II) features a unique structure characterized by two μ-chlorido ligands bridging the palladium centers. The biphenyl moiety, specifically 2'-amino-1,1'-biphenyl-2-yl-C,N, introduces both aromaticity and amino functionalities, which play pivotal roles in enhancing the compound's stability and reactivity. These structural attributes make it an ideal candidate for exploring its applications in homogeneous catalysis, heterogeneous catalysis, and bioinorganic chemistry.

Recent studies have highlighted the potential of palladium complexes in catalytic cross-coupling reactions, a field that has revolutionized organic synthesis. The presence of amino groups in the biphenyl ligand imparts directing effects, facilitating selective catalysis in various coupling protocols. This compound's ability to stabilize reactive intermediates and modulate electronic environments renders it particularly effective in Suzuki-Miyaura couplings and other transition-metal-catalyzed reactions.

Another area of active research is the exploration of palladium complexes as biomedical agents. The biphenyl framework, with its π-conjugated system and amino functionalities, exhibits promising properties for drug delivery systems, imaging agents, and theranostics. Recent advancements have demonstrated that such complexes can be engineered to target specific biological pathways, offering potential in anticancer therapy and diagnostic imaging.

Furthermore, the compound's stability under physiological conditions and its ability to resist aggregation make it a favorable candidate for nanomedicine applications. Research efforts are underway to exploit its properties in nanoscale drug delivery, where palladium-based nanoparticles have shown remarkable efficacy in targeted therapies and controlled release systems.

Despite its immense potential, the utilization of Di-μ-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II) is not without challenges. Issues such as ligand stability, scalability of synthesis, and potential toxicity remain areas requiring further investigation. Ongoing research aims to optimize the compound's properties through ligand engineering and surface functionalization, thereby enhancing its suitability for large-scale applications.

In conclusion, Di-μ-chlorobis(2'-amino-1,1'-biphenyl-2-yl-C,N)dipalladium(II) stands at the forefront of organometallic chemistry, offering a unique blend of catalytic efficiency and biomedical promise. As research progresses, it is poised to play a transformative role in both laboratory settings and industrial applications, solidifying its position as a key player in modern chemical science.